N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C21H19N3OS3.ClH/c1-2-24-10-9-13-17(12-24)28-21(23-19(25)16-8-5-11-26-16)18(13)20-22-14-6-3-4-7-15(14)27-20;/h3-8,11H,2,9-10,12H2,1H3,(H,23,25);1H
• InChI Key: DODKIMZHTJNBDE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=CS5.Cl
• Molecular Formula: C21H20ClN3OS3
• Molecular Weight: 462.1 g/mol

Description

The compound contains several functional groups including a benzo[d]thiazol-2-yl group, a thiophene-2-carboxamide group, and a tetrahydrothieno[2,3-c]pyridin-2-yl group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. Detailed structural analysis would require techniques such as NMR, IR spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the electron-rich aromatic systems and the various functional groups present. It could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic substitution, and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Properties such as solubility, melting point, and boiling point could be predicted using computational chemistry methods.

Scientific Research Applications

Anti-Tubercular Activity

• Findings : The newly synthesized benzothiazole derivatives demonstrated better inhibition potency against Mycobacterium tuberculosis (M. tuberculosis) compared to standard reference drugs. .

Anticancer Properties

• Studies : Some studies have explored the compound’s effects on cancer cells. .

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. Potential applications could be explored based on its structure and the known activities of similar compounds.

Mechanism of Action

Target of Action

The compound, also known as N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]thiophene-2-carboxamide hydrochloride, is a benzothiazole derivative . Benzothiazole derivatives have been found to exhibit potent activity against Mycobacterium tuberculosis . The primary target of these compounds is often the enzyme DprE1 , which is crucial for the survival of the bacterium .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the normal functioning of the bacterium, leading to its death . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The inhibition of DprE1 affects the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall . This disruption in the biochemical pathway leads to the death of the bacterium .

Pharmacokinetics

Benzothiazole derivatives are generally known for their good absorption, distribution, metabolism, and excretion (adme) properties . These properties contribute to the compound’s bioavailability, making it effective in reaching its target in the body .

Result of Action

The result of the compound’s action is the death of the Mycobacterium tuberculosis bacterium . By inhibiting the function of DprE1, the compound disrupts the biosynthesis of arabinogalactan, leading to the death of the bacterium .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. These factors can include the pH of the environment, the presence of other substances that can interact with the compound, and the temperature